8-(2-Fluorobenzyl)imidazo[1,5-a]pyrimidine-6-carbonitrile

• Molecular Formula: C14H9FN4
• Molecular Weight: 252.25 g/mol
• IUPAC Name: 8-[(2-fluorophenyl)methyl]imidazo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C14H9FN4/c15-11-5-2-1-4-10(11)8-12-14-17-6-3-7-19(14)13(9-16)18-12/h1-7H,8H2
• InChI Key: ICQFIUUUOMJNPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=C3N=CC=CN3C(=N2)C#N)F

Description

8-(2-Fluorobenzyl)imidazo[1,5-a]pyrimidine-6-carbonitrile is a useful research compound. Its molecular formula is C14H9FN4 and its molecular weight is 252.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

150 ml of phosphoryl chloride was added to 9.100 g (33.67 mmol) of 8-(2-fluorobenzyl)imidazo[1,5-a]pyrimidine-6-carboxamide and it was stirred for 2 h at 120° C. The reaction mixture was concentrated in the rotary evaporator and the residue was mixed with water. The solid was filtered with suction, washed with a little water and dried under high vacuum. 8.02 g (92% of theor.) of the target compound was obtained.